Cas no 1823266-99-4 (tert-butyl 3-(2-ethoxy-2-oxo-ethyl)-4-oxo-piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(2-ethoxy-2-oxo-ethyl)-4-oxo-piperidine-1-carboxylate
• CAS No: 1823266-99-4
• MF: C₁₄H₂₃NO₅
• MW: 285.336124658585
• CID: 5304293
• Update Time: 2025-07-26

tert-butyl 3-(2-ethoxy-2-oxo-ethyl)-4-oxo-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-ethoxy-2-oxoethyl)-4-oxopiperidine-1-carboxylate
• t-Butyl 3-(2-ethoxy-2-oxoethyl)-4-oxopiperidine-1-carboxylate
• tert-butyl 3-(2-ethoxy-2-oxo-ethyl)-4-oxo-piperidine-1-carboxylate

• Inchi： 1S/C14H23NO5/c1-5-19-12(17)8-10-9-15(7-6-11(10)16)13(18)20-14(2,3)4/h10H,5-9H2,1-4H3
• InChI Key： YIKSBMMHYQTONW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(CC(=O)OCC)C1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 386
• XLogP3: 0.8
• Topological Polar Surface Area: 72.9

Additional information on tert-butyl 3-(2-ethoxy-2-oxo-ethyl)-4-oxo-piperidine-1-carboxylate

Introduction to Tert-butyl 3-(2-ethoxy-2-oxo-ethyl)-4-oxo-piperidine-1-carboxylate (CAS No. 1823266-99-4)

Tert-butyl 3-(2-ethoxy-2-oxo-ethyl)-4-oxo-piperidine-1-carboxylate, with the CAS number 1823266-99-4, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly its tert-butyl and 4-oxo-piperidine-1-carboxylate moieties, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The tert-butyl group, a tertiary butyl substituent, is known for its steric hindrance and stability, which can influence the reactivity and selectivity of chemical reactions involving this compound. This feature makes it particularly useful in the synthesis of more complex molecules where regioselectivity is crucial. The presence of the 4-oxo-piperidine-1-carboxylate moiety further enhances its utility, as piperidine derivatives are often employed in the development of bioactive compounds due to their ability to interact with biological targets.

In recent years, there has been a growing interest in piperidine derivatives due to their potential as pharmacophores in drug discovery. These compounds have been explored for their activity against various diseases, including cancer, infectious diseases, and neurological disorders. The specific structure of Tert-butyl 3-(2-ethoxy-2-oxo-ethyl)-4-oxo-piperidine-1-carboxylate makes it a promising candidate for further investigation in these areas.

The synthesis of Tert-butyl 3-(2-ethoxy-2-oxo-ethyl)-4-oxo-piperidine-1-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key steps typically include the formation of the piperidine ring, followed by functionalization at the 3-position with the 2-ethoxy-2-oxoethyl group. The final step often involves protecting group strategies to ensure the integrity of the reactive sites during subsequent chemical transformations.

One of the most intriguing aspects of this compound is its potential as a building block for more complex molecules. Researchers have utilized Tert-butyl 3-(2-ethoxy-2-oxyoethyl)-4-oxylo-piperidine-l-carboxylate in the synthesis of various pharmacologically active agents. For instance, modifications at the tert-butyl group can lead to different derivatives with altered biological properties, while changes at the 4-oxylo-piperidine-l-carboxylate moiety can influence binding affinity and selectivity.

The latest research in this area has highlighted the importance of understanding the electronic and steric properties of piperidine derivatives. Computational studies have shown that subtle changes in the structure can significantly impact the biological activity of these compounds. This has led to new strategies for designing more effective drugs based on piperidine scaffolds.

In addition to its synthetic utility, Tert-butyl 3-(2-oxy ethoxy)-4-oxylo piperidin-l carboxy late has been explored for its potential applications in materials science. Piperidine derivatives are known for their ability to form stable coordination complexes with metals, which has implications for catalysis and material design. The unique combination of functional groups in this compound makes it an attractive candidate for developing novel metal complexes with enhanced catalytic properties.

The future prospects for Tert-butyl 3-(2-oxy ethoxy)-4-oxylo piperidin-l carboxy late are promising, with ongoing research focusing on expanding its applications in drug discovery and materials science. As our understanding of molecular interactions continues to grow, it is likely that this compound will play an increasingly important role in developing new therapies and advanced materials.